Cas no 1131605-36-1 (Cyclohexyl 2-amino-5-iodobenzoate)

• Product Name: Cyclohexyl 2-amino-5-iodobenzoate
• CAS No: 1131605-36-1
• MF: C₁₃H₁₆INO₂
• MW: 345.176115989685
• CID: 1030727
• PubChem ID: 44829023
• Update Time: 2025-04-20

Cyclohexyl 2-amino-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Cyclohexyl 2-amino-5-iodobenzoate
• A802845
• 1131605-36-1
• DB-060384
• DTXSID00661110
• AKOS012848250
• Cyclohexyl2-amino-5-iodobenzoate
• SB83436

• Inchi： 1S/C13H16INO2/c14-9-6-7-12(15)11(8-9)13(16)17-10-4-2-1-3-5-10/h6-8,10H,1-5,15H2
• InChI Key： VUMWMMGMHSJPCB-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)C(=O)OC1CCCCC1)N

Computed Properties

• Exact Mass: 345.023
• Monoisotopic Mass: 345.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 52.3A^2